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Compound of Interest

Compound Name: N-Methyltrimethylacetamide

Cat. No.: B1295385 Get Quote

An in-depth examination of the commercial availability, synthesis, and applications of N-

Methylacetamide for professionals in research and drug development.

Executive Summary
For researchers and drug development professionals, sourcing the right chemical compounds

is a critical starting point for any successful project. This guide addresses the commercial

landscape and technical applications of N-Methylacetamide (NMA). It is important to note that

the term "N-Methyltrimethylacetamide" is not a standard chemical identifier. Our research

indicates that queries for this compound often resolve to the more common and widely used N-

Methylacetamide (CAS: 79-16-3) or its trimethylsilyl derivative, N-Methyl-N-

(trimethylsilyl)acetamide (CAS: 7449-74-3). This guide will focus primarily on N-

Methylacetamide, a versatile solvent and a key intermediate in various chemical syntheses,

while also providing context for its silylated derivative.

Commercial Suppliers and Availability of N-
Methylacetamide
N-Methylacetamide is readily available from a variety of commercial suppliers, catering to a

range of purity requirements and quantities suitable for both research and industrial

applications. Below is a summary of representative suppliers and their typical product

specifications.
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Supplier Purity
Available
Quantities

CAS Number
Additional
Notes

Sigma-Aldrich

(Merck)
≥99%

Grams to

Kilograms
79-16-3

Offers various

grades, including

for synthesis and

as a building

block.

Thermo Scientific

Chemicals
98% 10 g and larger

Not explicitly for

NMA, but for N-

Methyl-N-

trimethylsilylacet

amide[1]

The original

product was part

of the Alfa Aesar

portfolio.

hangdachem.co

m
99%

Bulk (Cardboard

drum)
79-16-3

Primarily used as

a solvent in

organic

synthesis, such

as for

cephalosporins.

[2][3]

LookChem
Varies by

supplier

Kilogram to

metric ton
79-16-3

A platform

connecting

various Chinese

manufacturers

and suppliers.[4]

Echemi
Varies by

supplier
Bulk quantities 79-16-3

Provides access

to safety data

sheets from

various

suppliers.[5]

CDH Fine

Chemical
Laboratory grade Varies 79-16-3

Supplies

laboratory

chemicals for

professional use.

[6]
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Applications in Research and Drug Development
N-Methylacetamide serves as a valuable tool in several areas of scientific research and

pharmaceutical development due to its unique properties as a polar aprotic solvent and its

structural similarity to the peptide bond.

Solvent for Organic Synthesis and Formulations
With its high dielectric constant and ability to dissolve a wide range of organic and inorganic

compounds, NMA is an effective solvent for various chemical reactions.[2][3] It is particularly

useful in the synthesis of pharmaceuticals, agrochemicals, and polymers.[3][7] For instance, it

is employed as a solvent in the synthesis of cephalosporin antibiotics.[2][8]

Model Compound for Protein Folding Studies
The amide group in NMA serves as a simple model for the peptide bond in proteins. This

makes it an invaluable tool in biophysical studies, particularly those investigating protein

folding, structure, and dynamics using techniques like Nuclear Magnetic Resonance (NMR)

spectroscopy.[2] The deuterated version, N-Methylacetamide-d7, is frequently used in

hydrogen-deuterium exchange (HDX) experiments to probe the solvent accessibility of amide

protons in proteins, providing insights into their structure and conformational changes.[2][9]

Internal Standard in Pharmacokinetic Studies
N-Methylacetamide-d7, the deuterated isotopologue of NMA, is widely used as an internal

standard in quantitative bioanalytical methods, especially in pharmacokinetic studies.[10][11]

Its distinct mass spectrometric signature allows for precise quantification of NMA or related

metabolites in biological samples.[10]

Experimental Protocols and Methodologies
Detailed experimental procedures are crucial for reproducible research. Below are

representative protocols for the synthesis of N-Methylacetamide and its application in NMR

studies.

Synthesis of N-Methylacetamide
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N-Methylacetamide can be synthesized through several routes. A common laboratory and

industrial method involves the reaction of acetic acid with methylamine.[8][12]

Reaction: CH₃COOH + CH₃NH₂ → CH₃CONHCH₃ + H₂O

Representative Protocol:

Amination: Acetic acid is charged into a reaction vessel. Monomethylamine is then added,

and the reaction mixture is heated to approximately 70-80°C for about 2 hours to form the

crude N-methylacetamide.[8][13]

Purification: The crude product is then purified. This typically involves:

Distillation: Water and any remaining acetic acid are removed by distillation. The initial

distillation can be carried out at atmospheric pressure to remove water, followed by

vacuum fractionation to remove acetic acid.[13]

Fractional Crystallization: For higher purity, the distilled product can be further purified by

fractional crystallization from its melt.[14]

NMR Analysis of Peptides using N-Methylacetamide-d7
NMA-d7 is an excellent solvent for NMR analysis of hydrophobic peptides that are poorly

soluble in aqueous solutions.[15]

Workflow for NMR Analysis:

Workflow for NMR analysis of peptides in NMA-d7.

Safety and Handling
N-Methylacetamide is classified as a hazardous substance and requires careful handling. It is

presumed to be a human reproductive toxicant and may damage an unborn child.[1] Users

should always consult the Safety Data Sheet (SDS) before handling.[1][6]

Key Safety Precautions:

Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

[1]
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Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[1][6]

Handling: Avoid formation of dust and aerosols. Wash hands thoroughly after handling.[1]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[1]

Logical Workflow for Procurement and Use in a
Research Setting
The following diagram outlines the typical process from identifying the need for N-

Methylacetamide to its experimental application and data analysis.
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General workflow for NMA from procurement to research application.
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Conclusion
N-Methylacetamide is a commercially accessible and versatile compound with significant

applications in organic synthesis, formulation, and biophysical research. Its utility as a model

for the peptide bond, particularly in its deuterated form, makes it a valuable tool for researchers

in drug discovery and development. Proper understanding of its properties, handling

requirements, and experimental applications is essential for its effective and safe use in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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